Cas no 2225175-47-1 (3-(Pyridin-2-yl)-5-bromophenylboronic acid)

• Product Name: 3-(Pyridin-2-yl)-5-bromophenylboronic acid
• CAS No: 2225175-47-1
• MF: C₁₁H₉BBrNO₂
• MW: 277.91
• CID: 5143475
• PubChem ID: 133554823
• Update Time: 2025-11-06

3-(Pyridin-2-yl)-5-bromophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-2-yl)-5-bromophenylboronic acid
• Boronic acid, B-[3-bromo-5-(2-pyridinyl)phenyl]-
• 2225175-47-1
• (3-Bromo-5-(pyridin-2-yl)phenyl)boronic acid

• Inchi： 1S/C11H9BBrNO2/c13-10-6-8(5-9(7-10)12(15)16)11-3-1-2-4-14-11/h1-7,15-16H
• InChI Key： MVSWUBCEFYDHDC-UHFFFAOYSA-N
• SMILES： B(C1=CC(C2=NC=CC=C2)=CC(Br)=C1)(O)O

Computed Properties

• Exact Mass: 276.99097g/mol
• Monoisotopic Mass: 276.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-(Pyridin-2-yl)-5-bromophenylboronic acid

3-(Pyridin-2-yl)-5-bromophenylboronic Acid: A Comprehensive Overview

3-(Pyridin-2-yl)-5-bromophenylboronic acid, with the CAS number 2225175-47-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is a derivative of phenylboronic acid, featuring a pyridin-2-yl substituent at the third position and a bromine atom at the fifth position of the aromatic ring. The unique combination of these functional groups makes it a versatile building block for various chemical transformations.

The structure of 3-(Pyridin-2-yl)-5-bromophenylboronic acid is characterized by its aromaticity and the presence of electron-withdrawing groups, which influence its reactivity in various chemical reactions. The pyridin-2-yl group introduces a nitrogen atom into the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. This property is particularly valuable in the design of bioactive molecules and materials with specific electronic or structural characteristics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Pyridin-2-yl)-5-bromophenylboronic acid. Researchers have developed novel methodologies to construct this compound through multi-step processes involving coupling reactions, boronations, and functional group transformations. For instance, Suzuki-Miyaura cross-coupling reactions have been employed to introduce the pyridin-2-yl group onto the aromatic ring, while bromination reactions have been used to install the bromine substituent at the fifth position.

The applications of 3-(Pyridin-2-yl)-5-bromophenylboronic acid are vast and varied. In drug discovery, this compound serves as a valuable intermediate for the synthesis of complex molecules with potential therapeutic applications. Its ability to undergo various coupling reactions makes it an ideal candidate for constructing heterocyclic frameworks, which are often found in bioactive compounds. Additionally, this compound has been utilized in the development of advanced materials, such as organic semiconductors and sensors, where its electronic properties play a critical role.

In recent studies, 3-(Pyridin-2-yl)-5-bromophenylboronic acid has been explored for its potential in click chemistry and other rapid assembly techniques. These approaches allow for the construction of complex molecules with high precision and efficiency, further expanding its utility in chemical research. Moreover, its compatibility with modern analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has facilitated its characterization and application in diverse research settings.

The synthesis and application of 3-(Pyridin-2-yl)-5-bromophenylboronic acid represent a significant advancement in organic chemistry. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in chemical innovation is expected to grow even further.